molecular formula C11H11BrN2O2 B8376520 3-(3-Bromopropyl)-5-nitro-1H-indole

3-(3-Bromopropyl)-5-nitro-1H-indole

Cat. No.: B8376520
M. Wt: 283.12 g/mol
InChI Key: GAISCPNBNMLUTN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3-Bromopropyl)-5-nitro-1H-indole is an indole derivative featuring a nitro group at position 5 of the indole core and a 3-bromopropyl chain at position 3. The nitro group is a strong electron-withdrawing substituent, which modulates the electron density of the aromatic ring, influencing reactivity and intermolecular interactions. The bromopropyl chain introduces alkyl spacer functionality and a terminal bromine atom, which may serve as a leaving group in substitution reactions or enhance lipophilicity.

Properties

Molecular Formula

C11H11BrN2O2

Molecular Weight

283.12 g/mol

IUPAC Name

3-(3-bromopropyl)-5-nitro-1H-indole

InChI

InChI=1S/C11H11BrN2O2/c12-5-1-2-8-7-13-11-4-3-9(14(15)16)6-10(8)11/h3-4,6-7,13H,1-2,5H2

InChI Key

GAISCPNBNMLUTN-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1[N+](=O)[O-])C(=CN2)CCCBr

Origin of Product

United States

Comparison with Similar Compounds

Substituent Effects on Reactivity and Electronic Properties

The nitro group at position 5 distinguishes the target compound from bromo-, methoxy-, or chloro-substituted analogs. For example:

  • 5-Bromo-1H-indole derivatives (e.g., compound 34 in ): Bromine at position 5 is less electron-withdrawing than nitro, leading to higher electron density in the aromatic ring. This difference affects electrophilic substitution rates and regioselectivity .
  • 5-Methoxy-1H-indole (e.g., compound 49 in ): Methoxy is electron-donating, increasing ring electron density and favoring nucleophilic attack, unlike the nitro group’s deactivating effect .
  • 5-Nitro-1H-indole with phosphino groups (e.g., compound 1o in ): The nitro group’s electron-withdrawing nature is counterbalanced by electron-donating phosphino substituents, creating unique electronic environments for catalytic applications .

The 3-bromopropyl chain contrasts with:

  • 3-Chloropropyl chains (e.g., compound 3b in ): Bromine’s larger atomic size and polarizability make it a better leaving group than chlorine in SN2 reactions .
  • Benzyl or imidazolyl substituents (e.g., compound 47 in ): Bulky aromatic groups at position 3 sterically hinder reactions compared to the flexible bromopropyl chain .

Physical and Spectroscopic Properties

Key comparative

Compound Substituents (Position) Melting Point (°C) Key Spectral Features (1H NMR) Source
3-(3-Bromopropyl)-5-nitro-1H-indole Nitro (5), Br-propyl (3) Not reported Expected: δ 8.2–8.5 (Ar-H near NO₂), δ 3.4–3.6 (CH₂Br) Inferred
5-Bromo-1-(3-chloropropyl)-1H-indazole (3b) Br (5), Cl-propyl (1) Viscous liquid δ 3.46 (CH₂Cl), δ 4.54 (CH₂N)
3-(1-Benzyl-1H-imidazol-5-yl)-4-bromo-1H-indole (48) Br (4), benzylimidazolyl (3) 201–202 δ 7.84–7.88 (Ar-H), δ 5.42 (CH₂Ph)
1-(Di-tert-Butylphosphino)-5-nitro-1H-indole (1o) Nitro (5), phosphino (1) Solid δ 8.31 (d, J=2.1 Hz, Ar-H), δ 1.39 (t-Bu)
  • Melting Points : Nitro-substituted compounds (e.g., 1o) tend to be solids, while alkylated derivatives (e.g., 3b) are liquids. The bromopropyl chain in the target compound may lower the melting point compared to rigid aromatic substituents .
  • NMR Data : The nitro group deshields adjacent protons (e.g., δ 8.2–8.5 in 1o), while bromopropyl chains show distinct methylene signals (δ 3.4–3.6). These features aid in structural differentiation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.